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Introduction
RNPA1000 is a potent small molecule inhibitor of the inositol-requiring enzyme 1α (IRE1α), a

key sensor and effector of the Unfolded Protein Response (UPR). The UPR is a cellular stress

response pathway activated by the accumulation of unfolded or misfolded proteins in the

endoplasmic reticulum (ER). By inhibiting the endoribonuclease (RNase) activity of IRE1α,

RNPA1000 provides a powerful tool for investigating the roles of the UPR and specifically the

IRE1α signaling branch in a multitude of physiological and pathological processes. These

include, but are not limited to, cancer, neurodegenerative diseases, metabolic disorders, and

inflammatory responses.[1]

These application notes provide detailed protocols for the in vitro use of RNPA1000, focusing

on assays to characterize its effects on the IRE1α signaling pathway and overall cell viability.

Mechanism of Action
Under ER stress, IRE1α dimerizes and autophosphorylates, activating its RNase domain. This

initiates two key downstream signaling cascades:
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XBP1 mRNA Splicing: IRE1α unconventionally splices the mRNA of the X-box binding

protein 1 (XBP1). This splicing event removes a 26-nucleotide intron, causing a frameshift

that leads to the translation of a potent transcription factor, XBP1s. XBP1s then translocates

to the nucleus and upregulates the expression of genes involved in ER-associated

degradation (ERAD) and protein folding, aiming to restore ER homeostasis.

Regulated IRE1-Dependent Decay (RIDD): Activated IRE1α can also cleave and degrade a

subset of mRNAs and microRNAs that are localized to the ER membrane. This process,

known as RIDD, is thought to reduce the protein load on the ER.

JNK Activation: The IRE1α signaling pathway can also lead to the activation of the c-Jun N-

terminal kinase (JNK) pathway, which is implicated in apoptosis under conditions of

prolonged or severe ER stress.

RNPA1000 inhibits the RNase activity of IRE1α, thereby blocking both XBP1 mRNA splicing

and RIDD. This allows for the precise dissection of the functional consequences of inhibiting

this central UPR pathway.

Diagram of the IRE1α Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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